Cas no 2870702-25-1 (2,3-Dihydro-4-(4-piperidinyl)-1H-indole)
2,3-Dihydro-4-(4-piperidinyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydro-4-(4-piperidinyl)-1H-indole
-
- Inchi: 1S/C13H18N2/c1-2-11(10-4-7-14-8-5-10)12-6-9-15-13(12)3-1/h1-3,10,14-15H,4-9H2
- InChI Key: ZTLRDRSJKWULQD-UHFFFAOYSA-N
- SMILES: N1C2=C(C(C3CCNCC3)=CC=C2)CC1
Experimental Properties
- Density: 1.054±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 347.3±41.0 °C(Predicted)
- pka: 10.18±0.10(Predicted)
2,3-Dihydro-4-(4-piperidinyl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37469465-0.05g |
4-(piperidin-4-yl)-2,3-dihydro-1H-indole |
2870702-25-1 | 95.0% | 0.05g |
$924.0 | 2025-03-16 | |
| Enamine | EN300-37469465-0.1g |
4-(piperidin-4-yl)-2,3-dihydro-1H-indole |
2870702-25-1 | 95.0% | 0.1g |
$968.0 | 2025-03-16 | |
| Enamine | EN300-37469465-0.25g |
4-(piperidin-4-yl)-2,3-dihydro-1H-indole |
2870702-25-1 | 95.0% | 0.25g |
$1012.0 | 2025-03-16 | |
| Enamine | EN300-37469465-0.5g |
4-(piperidin-4-yl)-2,3-dihydro-1H-indole |
2870702-25-1 | 95.0% | 0.5g |
$1056.0 | 2025-03-16 | |
| Enamine | EN300-37469465-1.0g |
4-(piperidin-4-yl)-2,3-dihydro-1H-indole |
2870702-25-1 | 95.0% | 1.0g |
$1100.0 | 2025-03-16 | |
| Enamine | EN300-37469465-2.5g |
4-(piperidin-4-yl)-2,3-dihydro-1H-indole |
2870702-25-1 | 95.0% | 2.5g |
$2155.0 | 2025-03-16 | |
| Enamine | EN300-37469465-5.0g |
4-(piperidin-4-yl)-2,3-dihydro-1H-indole |
2870702-25-1 | 95.0% | 5.0g |
$3189.0 | 2025-03-16 | |
| Enamine | EN300-37469465-10.0g |
4-(piperidin-4-yl)-2,3-dihydro-1H-indole |
2870702-25-1 | 95.0% | 10.0g |
$4729.0 | 2025-03-16 |
2,3-Dihydro-4-(4-piperidinyl)-1H-indole Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2,3-Dihydro-4-(4-piperidinyl)-1H-indole
Introduction to 2,3-Dihydro-4-(4-piperidinyl)-1H-indole (CAS No. 2870702-25-1)
2,3-Dihydro-4-(4-piperidinyl)-1H-indole, identified by its Chemical Abstracts Service (CAS) number 2870702-25-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a fused indole ring system with a piperidine substituent, has garnered considerable attention due to its structural versatility and potential biological activities. The compound's unique scaffold positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various physiological pathways.
The indole core is a well-documented motif in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as receptors and enzymes makes it a valuable building block for designing molecules with specific pharmacological effects. In contrast, the piperidine moiety is another widely used pharmacophore, recognized for its role in enhancing solubility, improving metabolic stability, and modulating receptor binding affinity. The combination of these two structural elements in 2,3-Dihydro-4-(4-piperidinyl)-1H-indole suggests a synergistic potential that could lead to the development of innovative therapeutic strategies.
Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of molecules like 2,3-Dihydro-4-(4-piperidinyl)-1H-indole. These methodologies allow researchers to predict the binding modes of the compound to biological targets with high precision, thereby guiding the optimization of its pharmacological properties. For instance, studies have indicated that the piperidine substituent in this molecule may interact with specific amino acid residues in protein targets, influencing the compound's binding affinity and selectivity. Such insights are crucial for fine-tuning the molecule's pharmacokinetic and pharmacodynamic profiles.
The synthesis of 2,3-Dihydro-4-(4-piperidinyl)-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic approaches often employ transition metal catalysis and asymmetric methods to achieve regioselective and enantioselective transformations. These techniques not only streamline the synthetic process but also enhance the overall efficiency of drug development pipelines. The growing emphasis on green chemistry has also prompted researchers to explore sustainable synthetic routes for compounds like 2,3-Dihydro-4-(4-piperidinyl)-1H-indole, minimizing waste generation and reducing environmental impact.
In vitro studies have begun to uncover the potential biological activities of 2,3-Dihydro-4-(4-piperidinyl)-1H-indole. Preliminary experiments suggest that this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer biology. The indole ring is known to modulate neurotransmitter systems, making it a candidate for treating conditions such as depression and neurodegenerative diseases. Additionally, indole derivatives have shown anti-inflammatory and antioxidant effects, which could be beneficial in chronic inflammatory diseases. The piperidine moiety may further enhance these effects by improving blood-brain barrier penetration or prolonging drug bioavailability.
The exploration of 2,3-Dihydro-4-(4-piperidinyl)-1H-indole extends beyond academic research into clinical applications. Pharmaceutical companies are increasingly investing in preclinical studies to evaluate the safety and efficacy of novel compounds like this one. Animal models provide valuable insights into how the molecule behaves within living organisms, helping researchers identify potential side effects and optimal dosing regimens. These studies are essential steps toward translating laboratory findings into tangible therapeutic benefits for patients.
The future of 2,3-Dihydro-4-(4-piperidinyl)-1H-indole lies in its integration into larger research initiatives aimed at addressing unmet medical needs. Collaborative efforts between academia and industry can accelerate the discovery and development process by leveraging complementary expertise and resources. As our understanding of biological systems continues to evolve, compounds like 2,3-Dihydro-4-(4-piperidinyl)-1H-indole will play an increasingly important role in shaping the next generation of medicines.
In conclusion,2,3-Dihydro-4-(4-piperidinyl)-1H-indole (CAS No. 2870702-25-1) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of an indole core and piperidine substituent offers a rich foundation for developing novel therapeutics with broad applications across multiple disease areas. As research progresses,this compound is poised to make significant contributions to human health,underscoring its importance as a subject of ongoing scientific investigation.
2870702-25-1 (2,3-Dihydro-4-(4-piperidinyl)-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)